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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for the purification of Methyl 2,3-dibromopropionate by vacuum distillation.

This guide is intended for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 2,3-dibromopropionate is

provided below for easy reference during the distillation process.
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Property Value

CAS Number 1729-67-5

Molecular Formula C₄H₆Br₂O₂

Molecular Weight 245.90 g/mol

Boiling Point 83-86 °C at 10 mmHg[1][2]

Density 1.944 g/mL at 20 °C[1][2]

Refractive Index (n20/D) 1.514[1][2]

Vapor Pressure 1.3 hPa at 20 °C[1][2]

Appearance Clear, colorless liquid[3]

Stability
Stable at normal temperatures and pressures.

Light sensitive.[3]

Experimental Protocol: Vacuum Distillation
This section provides a general methodology for the vacuum distillation of Methyl 2,3-
dibromopropionate.

Materials and Equipment:

Crude Methyl 2,3-dibromopropionate

Round-bottom flask

Short-path distillation head with a condenser and collection flask(s)

Thermometer and adapter

Heating mantle with a stirrer

Vacuum pump with a cold trap

Manometer

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB9274585_EN.htm
https://www.chembk.com/en/chem/methyl%202,3-dibromopropionate
https://m.chemicalbook.com/ProductChemicalPropertiesCB9274585_EN.htm
https://www.chembk.com/en/chem/methyl%202,3-dibromopropionate
https://m.chemicalbook.com/ProductChemicalPropertiesCB9274585_EN.htm
https://www.chembk.com/en/chem/methyl%202,3-dibromopropionate
https://m.chemicalbook.com/ProductChemicalPropertiesCB9274585_EN.htm
https://www.chembk.com/en/chem/methyl%202,3-dibromopropionate
https://www.hsppharma.com/apis-and-intermediates/methyl-2-3-dibromopropionate-cas-1729-67-5.html
https://www.hsppharma.com/apis-and-intermediates/methyl-2-3-dibromopropionate-cas-1729-67-5.html
https://www.benchchem.com/product/b161898?utm_src=pdf-body
https://www.benchchem.com/product/b161898?utm_src=pdf-body
https://www.benchchem.com/product/b161898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir bar

Glass wool or aluminum foil for insulation

Vacuum grease

Procedure:

Apparatus Setup:

Assemble a clean and dry short-path distillation apparatus.

Lightly grease all ground-glass joints to ensure a good seal.

Place a stir bar in the round-bottom flask.

Charge the flask with the crude Methyl 2,3-dibromopropionate (do not fill more than two-

thirds full).

Insert the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation head.

Connect the vacuum source to the distillation apparatus with a cold trap in between.

Wrap the distillation head and the neck of the flask with glass wool or aluminum foil to

minimize heat loss.

Distillation Process:

Turn on the vacuum pump and allow the system to reach the desired pressure (e.g., 10

mmHg). Check for leaks if the desired vacuum is not achieved.

Once a stable vacuum is established, begin stirring and gradually heat the distillation flask

using the heating mantle.

Monitor the temperature closely. The distillation will begin when the vapor temperature

reaches the boiling point of Methyl 2,3-dibromopropionate at the system's pressure.
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Collect the fraction that distills over at a constant temperature. The expected boiling point

is 83-86 °C at 10 mmHg.[1][2]

It is advisable to collect a small forerun fraction before collecting the main product.

Shutdown:

Once the distillation is complete, remove the heating mantle and allow the system to cool

to room temperature under vacuum.

Slowly and carefully vent the system to atmospheric pressure.

Turn off the vacuum pump.

Disassemble the apparatus and collect the purified product.

Troubleshooting Guide
This section addresses common issues that may be encountered during the vacuum distillation

of Methyl 2,3-dibromopropionate.

Diagram: Troubleshooting Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB9274585_EN.htm
https://www.chembk.com/en/chem/methyl%202,3-dibromopropionate
https://www.benchchem.com/product/b161898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Observed

Check Vacuum Level Check Temperature Observe for Bumping Check Product Color

Leak in System? Temp Too High? Inadequate Stirring? Decomposition?

Pump Malfunction?

No
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Uneven Heating?

No

Reduce Heat

Yes

Improve Insulation

Yes

Increase Stirring Speed

Yes

Lower Temp & Vacuum

Yes

Final Product Purity

Stable & Low Vacuum

Minimized Decomposition

Precise Temperature Control

Good Separation Efficiency

Controlled Heating Rate

Smooth Boiling

Efficient Stirring Appropriate Apparatus
(Short-Path)

Minimized Holdup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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